methyl 4-[(Z)-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylhydrazinylidene)methyl]benzoate

• IUPAC Name: methyl 4-[(Z)-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylhydrazinylidene)methyl]benzoate
• InChI: InChI=1S/C19H18N4O2S/c1-25-19(24)13-8-6-12(7-9-13)10-22-23-17-16-14-4-2-3-5-15(14)26-18(16)21-11-20-17/h6-11H,2-5H2,1H3,(H,20,21,23)/b22-10-
• InChI Key: OERKMHKTHMNFNV-YVNNLAQVSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=NNC2=C3C4=C(CCCC4)SC3=NC=N2
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=N\NC2=C3C4=C(CCCC4)SC3=NC=N2
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

Methyl 4-[(Z)-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylhydrazinylidene)methyl]benzoate is a useful research compound. Its molecular formula is C19H18N4O2S and its molecular weight is 366.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Labeling for Herbicidal Applications

A study focused on the synthesis of herbicidal ZJ0273, a compound used for weed control in oilseed rape in China, highlights the process of labeling with tritium and carbon-14 to study its metabolism, mode of action, environmental behavior, and fate. This approach could be indicative of methodologies applicable to methyl 4-[(Z)-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylhydrazinylidene)methyl]benzoate for tracing and environmental impact studies (Yang et al., 2008).

Application in Heterocyclic Chemistry

Research by Toplak et al. (1999) utilized methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate in the synthesis of various heterocyclic systems, demonstrating a versatile approach to creating biologically active molecules. This could suggest that this compound might be applied in similar synthetic pathways for the development of pharmaceuticals or agrochemicals (Toplak et al., 1999).

Crystal Structure Analysis

The crystal structure analysis of a compound with a similar structure, methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5, 5-dimethyl hexahydropyrimidinyl)methyl]-5, 5-dimethylhexahydro-1-pyrimidinyl}-1-diazenyl) benzoate, provides insights into the molecular configuration, conformation, and potential interaction sites. This kind of information is crucial for drug design and material science applications (Moser et al., 2005).

Corrosion Inhibition

A study on pyrimidinic Schiff bases, including benzylidene-pyrimidin-2-yl-amine derivatives, explored their efficiency as corrosion inhibitors for mild steel in hydrochloric acid solution. This suggests potential applications of this compound in corrosion protection and materials science (Ashassi-Sorkhabi et al., 2005).